Cas no 29116-98-1 (Anhydrosorbitol dioleate)

• Product Name: Anhydrosorbitol dioleate
• CAS No: 29116-98-1
• MF: C₄₂H₇₆O₇
• MW: 693.048654556274
• CID: 272459
• PubChem ID: 22833309
• Update Time: 2025-04-19

Anhydrosorbitol dioleate Chemical and Physical Properties

Names and Identifiers

• Anhydrosorbitol dioleate
• [(2R)-2-[(2S,3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-[(Z)-octadec-9-enoyl]oxyethyl] (Z)-octadec-9-enoate
• SORBITAN DI-9-OCTADECENOATE (Z,Z)-
• [3,4-dihydroxy-5-(octadec-9-enoyloxymethyl)tetrahydrofuran-2-yl]methyl octadec-9-enoate
• Sorbide dioleate
• Sorbitan dioleate
• Sorbitan, di-(9Z)-9-octadecenoate
• Sorbitan, di-9-octadecenoate
• UNII-6T6N9I9VD0
• DTXSID701021884
• Sorbitan, di-9-octadecenoate, (Z,Z)-
• SORBITAN DIOLEATE [INCI]
• NS00046162
• Q27265480
• EINECS 249-448-0
• 6T6N9I9VD0
• SCHEMBL23733952
• 29116-98-1

• Inchi： 1S/C42H76O7/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39(44)47-36-38(42-41(46)37(43)35-48-42)49-40(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,37-38,41-43,46H,3-16,21-36H2,1-2H3/b19-17-,20-18-/t37-,38+,41+,42+/m0/s1
• InChI Key： TTZKGYULRVDFJJ-GIVMLJSASA-N
• SMILES： O1C[C@@H]([C@H]([C@H]1[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)O)O

Computed Properties

• Exact Mass: 692.55910476g/mol
• Monoisotopic Mass: 692.55910476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 36
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 0.984
• Boiling Point: 738.3°C at 760 mmHg
• Flash Point: 204.9°C
• Refractive Index: 1.488